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Compound of Interest

Compound Name: Etravirine-d8

Cat. No.: B1140965

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Etravirine-d8, a deuterated analog of the non-nucleoside reverse
transcriptase inhibitor, Etravirine. Researchers, scientists, and drug development professionals
are advised to adhere to these procedural guidelines to ensure safety and compliance with
environmental regulations.

Etravirine and its deuterated form are classified as hazardous due to their potential health and
environmental impacts. Specifically, Etravirine is harmful if swallowed, causes serious eye
irritation, and is very toxic to aquatic life with long-lasting effects[1][2]. Therefore, proper
disposal is not merely a recommendation but a critical component of laboratory safety and
environmental stewardship. All disposal procedures must comply with local, regional, and
national regulations for hazardous waste[2][3].

Hazard and Safety Summary

A thorough understanding of the hazards associated with Etravirine-d8 is the first step in its
safe handling and disposal. The following table summarizes the key hazard information derived

from safety data sheets.
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Hazard
Classification

Description

GHS Pictogram

Precautionary
Statements

Acute Oral Toxicity

Harmful if
swallowed[1][2].

GHSO07

Wash hands
thoroughly after
handling. Do not eat,
drink or smoke when
using this product. If
swallowed, call a
poison center or
doctor if you feel
unwell. Rinse
mouth[2].

Serious Eye Irritation

Causes serious eye

irritation[1].

GHSO07

Wear eye protection.
If in eyes, rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. If eye irritation
persists, get medical

advice/attention.

Hazardous to the
Aquatic Environment
(Acute and Chronic)

Very toxic to aquatic
life with long-lasting
effects[1].

GHS09

Avoid release to the
environment. Collect

spillage[3].

Step-by-Step Disposal Protocol for Etravirine-d8

The following protocol outlines the necessary steps for the safe disposal of Etravirine-d8

waste, including pure compound, contaminated labware, and solutions.

o Waste Identification and Segregation:

o ldentify all waste streams containing Etravirine-d8. This includes unused or expired

product, contaminated personal protective equipment (PPE), empty containers, and
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solutions.

o Segregate Etravirine-d8 waste from non-hazardous waste and other incompatible
chemical waste.

Container Selection and Labeling:

o Select a suitable, leak-proof, and chemically compatible container for the waste. The
original container is often a good choice if it is in good condition[4].

o Clearly label the container with the words "Hazardous Waste" and the full chemical name,
"Etravirine-d8"[5]. Do not use abbreviations or chemical formulas.

o The label should also include the name and contact information of the generating
laboratory and the date the waste was first added to the container.

Waste Accumulation and Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

o Ensure the storage area is secure, well-ventilated, and away from sources of ignition or
incompatible materials.

o Keep the container closed except when adding waste[5].

Disposal of Contaminated Materials:

o

Solid Waste: Contaminated items such as gloves, bench paper, and pipette tips should be
placed in the designated Etravirine-d8 solid waste container.

o Liquid Waste: Solutions containing Etravirine-d8 should be collected in a designated
liquid waste container. Do not dispose of Etravirine-d8 solutions down the drain[6].

o Empty Containers: An empty container that held Etravirine-d8 must be managed as
hazardous waste unless triple-rinsed. The rinsate from the cleaning process must be
collected and disposed of as hazardous waste[4].
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e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to schedule a pickup[2].

o Do not attempt to transport hazardous waste off-site yourself.

o Ensure all required documentation, such as a hazardous waste manifest, is completed
accurately.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Etravirine-d8.
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Caption: Logical workflow for the safe disposal of Etravirine-d8 waste.
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Experimental Protocols

No specific experimental protocols for the development of these disposal procedures were
cited in the reviewed safety and handling documentation. The provided guidelines are based on
standard best practices for the management and disposal of hazardous laboratory chemicals
as mandated by regulatory bodies such as the Environmental Protection Agency (EPA) and
OSHA. It is imperative to consult your institution's specific protocols and the relevant local and
national regulations to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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